2-methoxy-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]quinoline-4-carboxamide

• IUPAC Name: 2-methoxy-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]quinoline-4-carboxamide
• InChI: InChI=1S/C22H30N4O2/c1-25-12-9-17(10-13-25)26-11-5-6-16(15-26)23-22(27)19-14-21(28-2)24-20-8-4-3-7-18(19)20/h3-4,7-8,14,16-17H,5-6,9-13,15H2,1-2H3,(H,23,27)
• InChI Key: VGCNNFNPFDBMHS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCCC(C2)NC(=O)C3=CC(=NC4=CC=CC=C43)OC
• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol

Description

2-methoxy-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]quinoline-4-carboxamide is a complex organic compound that belongs to the class of quinoline derivatives. Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound, in particular, has shown potential in various scientific research applications due to its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]quinoline-4-carboxamide typically involves multiple steps, including the formation of the quinoline core, the introduction of the piperidine moiety, and the final coupling to form the carboxamide. Common synthetic routes include:

Formation of Quinoline Core: This can be achieved through the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of an oxidizing agent like nitrobenzene.

Introduction of Piperidine Moiety: The piperidine ring can be introduced through nucleophilic substitution reactions, where a suitable piperidine derivative reacts with the quinoline intermediate.

Coupling to Form Carboxamide: The final step involves coupling the piperidine-quinoline intermediate with a carboxylic acid derivative to form the carboxamide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and reduce costs. This can include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]quinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The quinoline ring can be reduced to form a tetrahydroquinoline derivative.

Substitution: The piperidine moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Formation of hydroxylated derivatives.

Reduction: Formation of tetrahydroquinoline derivatives.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand for biological receptors.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-methoxy-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]quinoline-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. For example, it may act as an inhibitor of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

2-methoxy-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]quinoline-4-carboxamide: shares structural similarities with other quinoline derivatives and piperidine-containing compounds.

Quinoline Derivatives: Compounds like chloroquine and quinine, which are used as antimalarial agents.

Piperidine Derivatives: Compounds like piperidine itself and its various substituted derivatives, which are used in pharmaceuticals and as intermediates in organic synthesis.

Uniqueness

• The unique combination of the quinoline core and the piperidine moiety in 2-methoxy-N-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]quinoline-4-carboxamide provides it with distinct chemical and biological properties.
• Its ability to undergo various chemical reactions and its potential applications in multiple fields make it a valuable compound for scientific research.